Cas no 2649071-66-7 (8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde)

8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde structure
2649071-66-7 structure
Product Name:8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde
CAS No:2649071-66-7
MF:C9H10F2O
MW:172.171909809113
MDL:MFCD32668299
CID:5680259
PubChem ID:146155669
Update Time:2025-11-02

8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2649071-66-7
    • EN300-26658422
    • 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde
    • Z4416435041
    • 8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde
    • MDL: MFCD32668299
    • Inchi: 1S/C9H10F2O/c10-9(11)5-1-2-6-7(3-5)8(6,9)4-12/h4-7H,1-3H2
    • InChI Key: IIFZERVHNSQICL-UHFFFAOYSA-N
    • SMILES: FC1(C2CCC3C(C2)C31C=O)F

Computed Properties

  • Exact Mass: 172.06997126g/mol
  • Monoisotopic Mass: 172.06997126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 200.8±30.0 °C(Predicted)

8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde Pricemore >>

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